Cas no 1228880-35-0 (1-(pyridin-4-yl)cyclopropan-1-amine dihydrochloride)

• Product Name: 1-(pyridin-4-yl)cyclopropan-1-amine dihydrochloride
• CAS No: 1228880-35-0
• MF: C₈H₁₂Cl₂N₂
• MW: 207.100279808044
• MDL: MFCD09475520
• CID: 1069345
• PubChem ID: 73977900
• Update Time: 2025-08-04

1-(pyridin-4-yl)cyclopropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-(4-pyridinyl)-, hydrochloride (1:2)
• 1-Pyridin-4-yl-cyclopropylamine dihydrochloride
• 1-(pyridin-4-yl)cyclopropan-1-amine dihydrochloride
• MFCD09475520
• 1-(Pyridin-4-yl)cyclopropanamine dihydrochloride
• Z3244521572
• A890898
• 1-(4-Pyridyl)cyclopropanamine dihydrochloride
• 1-pyridin-4-ylcyclopropan-1-amine;dihydrochloride
• 1-(4-PYRIDINYL)-CYCLOPROPANAMINE DIHYDROCHLORIDE
• CS-0052800
• 1-(4-Pyridinyl)-cyclopropanamine 2HCl
• EN300-1605291
• 1228880-35-0
• AS-34245
• 1-(Pyridin-4-yl)cyclopropanaminedihydrochloride
• 1-(pyridin-4-yl)cyclopropanamine 2hcl
• AKOS025290480
• SB32057

• MDL： MFCD09475520
• Inchi： 1S/C8H10N2.2ClH/c9-8(3-4-8)7-1-5-10-6-2-7;;/h1-2,5-6H,3-4,9H2;2*1H
• InChI Key： NOQNEQQDDJEAPU-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1(C2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 206.0377538g/mol
• Monoisotopic Mass: 206.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(pyridin-4-yl)cyclopropan-1-amine dihydrochloride

Research Update on 1-(pyridin-4-yl)cyclopropan-1-amine dihydrochloride (CAS: 1228880-35-0)

The compound 1-(pyridin-4-yl)cyclopropan-1-amine dihydrochloride (CAS: 1228880-35-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its cyclopropane ring and pyridine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive compounds and its direct pharmacological effects.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Research published in the Journal of Medicinal Chemistry (2023) highlights its utility as a building block for the synthesis of selective inhibitors targeting specific kinases involved in cancer and inflammatory diseases. The dihydrochloride salt form enhances its solubility and bioavailability, making it a preferred choice for preclinical studies. Structural-activity relationship (SAR) analyses have revealed that the cyclopropane ring contributes to the compound's rigidity, thereby improving binding affinity to target proteins.

In addition to its role in kinase inhibition, 1-(pyridin-4-yl)cyclopropan-1-amine dihydrochloride has been investigated for its potential in central nervous system (CNS) drug discovery. A recent study in ACS Chemical Neuroscience (2024) demonstrated its efficacy as a precursor for the synthesis of neuroprotective agents. The compound's ability to cross the blood-brain barrier (BBB) was attributed to its optimal lipophilicity and molecular weight, as predicted by in silico modeling and confirmed in vivo. These findings open new avenues for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

Further research has explored the compound's mechanism of action at the molecular level. Nuclear magnetic resonance (NMR) and X-ray crystallography studies have provided insights into its binding modes with target proteins, revealing key interactions involving the pyridine nitrogen and the cyclopropane ring. These structural insights are critical for the rational design of derivatives with enhanced potency and selectivity. Computational docking studies have also identified potential off-target effects, underscoring the need for careful optimization in drug development pipelines.

The synthetic routes to 1-(pyridin-4-yl)cyclopropan-1-amine dihydrochloride have also been refined in recent years. A 2023 publication in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to yield and purity, facilitating its broader use in industrial and academic settings. The availability of high-quality batches has accelerated its adoption in high-throughput screening (HTS) campaigns.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated moderate metabolic stability, necessitating further structural modifications to improve its half-life in vivo. Additionally, toxicity profiles in long-term animal studies are yet to be fully characterized. Ongoing research aims to address these limitations while exploring its potential in combination therapies and targeted drug delivery systems.

In conclusion, 1-(pyridin-4-yl)cyclopropan-1-amine dihydrochloride (CAS: 1228880-35-0) represents a versatile and valuable tool in modern drug discovery. Its applications span from kinase inhibition to neuroprotection, supported by robust structural and pharmacological data. Future research will likely focus on optimizing its properties for clinical use and expanding its therapeutic scope. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for the development of next-generation therapeutics.